1-(2-Methyl-1,3-dioxolan-2-YL)hexan-3-one

• CAS No.: 104311-67-3
• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one
• InChI: InChI=1S/C10H18O3/c1-3-4-9(11)5-6-10(2)12-7-8-13-10/h3-8H2,1-2H3
• InChI Key: KCBUJADACPUAIH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)CCC1(OCCO1)C

Description

1-(2-Methyl-1,3-dioxolan-2-YL)hexan-3-one is an organic compound that features a dioxolane ring, which is a five-membered ring containing two oxygen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(2-Methyl-1,3-dioxolan-2-YL)hexan-3-one can be synthesized through the acetalization of aldehydes and ketalization of ketones with ethylene glycol . The reaction typically involves the use of an acid catalyst to facilitate the formation of the dioxolane ring. The process can be carried out under anhydrous conditions to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(2-Methyl-1,3-dioxolan-2-YL)hexan-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The dioxolane ring can participate in substitution reactions, where one of the oxygen atoms is replaced by another functional group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminium hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Substitution reactions may involve reagents like halogens or other nucleophiles under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

1-(2-Methyl-1,3-dioxolan-2-YL)hexan-3-one has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions, including the preparation of fluorescent probes and other specialized compounds.

Biology: The compound can be used in the synthesis of biologically active molecules, such as enzyme inhibitors and receptor agonists.

Medicine: Research into potential pharmaceutical applications includes the development of new drugs and therapeutic agents.

Industry: The compound is utilized in the production of polymers, coatings, and other industrial materials.

Mechanism of Action

The mechanism by which 1-(2-Methyl-1,3-dioxolan-2-YL)hexan-3-one exerts its effects involves interactions with specific molecular targets and pathways. For example, it may act as a ligand for certain receptors or enzymes, modulating their activity and leading to various biological effects . The exact mechanism can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2-Methyl-1,3-dioxolane: A related compound with a similar dioxolane ring structure.

1,3-Dioxolan-2-one: Another compound featuring a dioxolane ring, but with different functional groups.

2-(2-Methyl-1,3-dioxolan-2-yl)-1,1-diphenyl-ethanol: A compound with a similar dioxolane ring but different substituents.

Uniqueness

1-(2-Methyl-1,3-dioxolan-2-YL)hexan-3-one is unique due to its specific combination of the dioxolane ring and hexan-3-one moiety. This unique structure imparts distinct chemical and physical properties, making it valuable for various applications in research and industry.